Cas no 864724-64-1 (3-Iodo-7-nitro-1H-indazole)

3-Iodo-7-nitro-1H-indazole structure

Product Name:3-Iodo-7-nitro-1H-indazole

CAS No:864724-64-1

MF:C₇H₄IN₃O₂

MW:289.030033111572

MDL:MFCD09027004

CID:718675

PubChem ID:12194792

Update Time:2024-12-09

3-Iodo-7-nitro-1H-indazole Chemical and Physical Properties

Names and Identifiers

- 3-Iodo-7-nitro-1H-indazole
- 1H-Indazole,3-iodo-7-nitro-
- 3-Iodo-7-nitro (1H)indazole
- 3-IODO-7-NITROINDAZOLE
- 3-Iodo-7-nitro-1H-indazole (ACI)
- 3-Iodo-7-nitro-2H-indazole
- PB14625
- CS-0051302
- SCHEMBL3004143
- SY097455
- DTXSID80479937
- MFCD09027004
- CVQKINXVUVZMJY-UHFFFAOYSA-N
- AS-33761
- DB-076652
- 3-Iodo-7-nitro(1H)indazole
- EN300-1709573
- 864724-64-1
- AKOS015853982
- MDL： MFCD09027004
- Inchi： 1S/C7H4IN3O2/c8-7-4-2-1-3-5(11(12)13)6(4)9-10-7/h1-3H,(H,9,10)
- InChI Key： CVQKINXVUVZMJY-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C2=C(C(=NN2)I)C=CC=1)=O

Computed Properties

Exact Mass: 288.93482g/mol
Monoisotopic Mass: 288.93482g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 74.5Å²

Experimental Properties

Density: 2.24
Boiling Point: 458°C at 760 mmHg
Flash Point: 230.8°C
Refractive Index: 1.818

3-Iodo-7-nitro-1H-indazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB453545-1 g	3-Iodo-7-nitro-1H-indazole; .	864724-64-1		1g	€157.80	2022-06-10
abcr	AB453545-5 g	3-Iodo-7-nitro-1H-indazole; .	864724-64-1		5g	€302.40	2022-06-10
abcr	AB453545-10 g	3-Iodo-7-nitro-1H-indazole; .	864724-64-1		10g	€481.90	2022-06-10
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X39805-5g	3-Iodo-7-nitro-1H-indazole	864724-64-1	95%	5g	¥958.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X39805-1g	3-Iodo-7-nitro-1H-indazole	864724-64-1	95%	1g	¥272.0	2024-07-18
Chemenu	CM108774-10g	3-iodo-7-nitro-1H-indazole	864724-64-1	97%	10g	$204	2021-08-06
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB06812-500g	3-iodo-7-nitro-1H-indazole	864724-64-1	95%	500g	$2500	2023-09-07
TRC	I738118-100mg	3-Iodo-7-Nitro-1h-Indazole	864724-64-1		100mg	$ 50.00	2022-06-04
TRC	I738118-500mg	3-Iodo-7-Nitro-1h-Indazole	864724-64-1		500mg	$ 70.00	2022-06-04
TRC	I738118-1g	3-Iodo-7-Nitro-1h-Indazole	864724-64-1		1g	$ 95.00	2022-06-04

3-Iodo-7-nitro-1H-indazole Production Method

Production Method 1

2942-42-9

864724-64-1

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Dimethylformamide ; 4 d, rt

Reference

Identification of 3-sulfonylindazole derivatives as potent and selective 5-HT6 antagonists

Liu, Kevin G.; et al, Bioorganic & Medicinal Chemistry, 2011, 19(1), 650-662

Production Method 2

2942-42-9

864724-64-1

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Iodine Solvents: Dimethylformamide ; 1 h, rt
1.2 Reagents: Sodium bisulfite Solvents: Water

Reference

Synthesis and biological evaluation of N-(7-indazolyl)benzenesulfonamide derivatives as potent cell cycle inhibitors

Bouissane, L.; et al, Bioorganic & Medicinal Chemistry, 2006, 14(4), 1078-1088

Production Method 3

2942-42-9

864724-64-1

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Iodine Solvents: Dimethylformamide ; 1 h, rt
1.2 Reagents: Sodium bisulfite Solvents: Water

Reference

New and efficient synthesis of bi- and trisubstituted indazoles

Bouissane, Latifa; et al, Tetrahedron, 2005, 61(34), 8218-8225

Production Method 4

874297-10-6

864724-64-1

Reaction Conditions

1.1 Reagents: Sodium carbonate , (4-Methoxyphenyl)boronic acid Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,2-Dimethoxyethane

Reference

Synthesis and biological evaluation of N-(7-indazolyl)benzenesulfonamide derivatives as potent cell cycle inhibitors

Bouissane, L.; et al, Bioorganic & Medicinal Chemistry, 2006, 14(4), 1078-1088

3-Iodo-7-nitro-1H-indazole Raw materials

3-Iodo-7-nitro-1H-indazole Preparation Products

3-Iodo-7-nitro-1H-indazole (864724-64-1)

3-Iodo-7-nitro-1H-indazole Related Literature

1. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
2. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
3. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
4. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
5. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

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